Cas no 4435-67-0 (H3BTA)

• Product Name: H3BTA
• CAS No: 4435-67-0
• Molecular Formula: C₁₂H₁₂O₆
• Molecular Weight: 252.22008
• MDL: MFCD03095533
• CID: 330594
• PubChem ID: 57647650

H3BTA Properties

Names and Identifiers

• 2,2',2''-(Benzene-1,3,5-triyl)triacetic acid
• 1,3,5-Benzenetriacetic acid
• 2-[3,5-bis(carboxymethyl)phenyl]acetic acid
• BENZENE-1,3,5-TRIACETIC ACID
• H3BTA
• CS-0170387
• BCP32009
• 4435-67-0
• 1,3,5-Benzenetriacetic acid;2,2',2''-(Benzene-1,3,5-triyl)triacetic acid
• YSZC122
• SCHEMBL583915
• 1,5-Benzenetriacetic acid
• AKOS015890750
• DTXSID60325009
• NSC 408182
• F77564
• 1 3 5-BENZENETRIACETIC ACID
• NSC408182
• 1,3,5-Tris(carboxymethyl)benzene
• MFCD03095533
• Benzene-1,3,5-triacetic acid, >=97.0% (T)
• 2,2',2''-(Benzene-1,3,5-triyl)triaceticacid
• FT-0708414
• NSC-408182
• AMY16057
• 2，2'，2''-benzene-1，3，5-triyltriacetic acid
• XH1437
• DB-000662
• [3,5-BIS(CARBOXYMETHYL)PHENYL]ACETIC ACID

• MDL： MFCD03095533
• InChIKey： AJEIBHNKBLRDNT-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H12O6/c13-10(14)4-7-1-8(5-11(15)16)3-9(2-7)6-12(17)18/h1-3H,4-6H2,(H,13,14)(H,15,16)(H,17,18)
• SMILES： C1=C(C=C(C=C1CC(=O)O)CC(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 252.06300
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 6
• Monoisotopic Mass: 252.063
• Heavy Atom Count: 18
• Complexity: 273
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Topological Polar Surface Area: 112A^2

Experimental Properties

• LogP: 0.56790
• PSA: 111.90000
• Refractive Index: 1.61
• Boiling Point: 534.2±45.0 °C at 760 mmHg
• Melting Point: 210-215 °C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C
• Flash Point: 291.0±25.2 °C
• Color/Form: No data available
• Density: 1.5±0.1 g/cm3

H3BTA Security Information

• Symbol:
• WGK Germany：3
• Safety Instruction： S26; S36
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： 36/37/38
• Signal Word：Warning

H3BTA Customs Data

• HS CODE：2917399090
• Customs Data：

  China Customs Code:

  2917399090

  Overview:

  2917399090 Other aromatic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

  Summary:

  2917399090 aromatic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%